Cas no 5146-88-3 (2-Ethyl-4,4-dimethyl-2-oxazoline)

• Product Name: 2-Ethyl-4,4-dimethyl-2-oxazoline
• CAS No: 5146-88-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 85236
• PubChem ID: 78826
• Update Time: 2025-07-02

2-Ethyl-4,4-dimethyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4,4-dimethyl-2-oxazoline
• 4,4-Dimethyl-2-ethyl-2-oxazoline
• 2-ethyl-4,4-dimethyl-5H-1,3-oxazole
• 2-ethyl-4,4-dimethyl-1,3-oxazoline
• oxazole,2-ethyl-4,5-dihydro-4,4-dimethyl
• 5146-88-3
• EINECS 225-919-6
• NSC308784
• FT-0612246
• InChI=1/C7H13NO/c1-4-6-8-7(2,3)5-9-6/h4-5H2,1-3H3
• QPA826ERX7
• 2-Oxazoline, 2-ethyl-4,4-dimethyl-
• NS00032285
• NSC 308784
• SCHEMBL6669972
• 2-Ethyl-4,4-dimethyl-4,5-dihydrooxazole
• 2-ethyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
• NSC-308784
• AKOS006230380
• FGURMUFTHTVTAL-UHFFFAOYSA-
• DTXSID30199436
• oxazole, 2-ethyl-4,5-dihydro-4,4-dimethyl-
• 2-Ethyl-4,5-dihydro-4,4-dimethyloxazole

• MDL： MFCD00014506
• Inchi： 1S/C7H13NO/c1-4-6-8-7(2,3)5-9-6/h4-5H2,1-3H3
• InChI Key： FGURMUFTHTVTAL-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C)(C)C1

Computed Properties

• Exact Mass: 127.10000
• Monoisotopic Mass: 127.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 21.6A^2

Experimental Properties

• Color/Form: liquid
• Density: 129
• Boiling Point: 129-130°C
• Flash Point: 129-130°C
• Refractive Index: 1.474
• PSA: 21.59000
• LogP: 1.03930
• Solubility: Uncertain

2-Ethyl-4,4-dimethyl-2-oxazoline Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10
• Safety Instruction： S16-S23-S24/25
• Safety Term：S16;S23;S24/25
• Packing Group：III
• Packing Group：III
• Risk Phrases：R10
• HazardClass：3
• PackingGroup：III
• Storage Condition：(BD74587)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines